4-{2-[5-(2-hydroxyphenyl)-1-phenyl-1H-1,2,4-triazol-3-yl]vinyl}-2-methoxyphenyl acetate

• IUPAC Name: [4-[(E)-2-[5-(2-hydroxyphenyl)-1-phenyl-1,2,4-triazol-3-yl]ethenyl]-2-methoxyphenyl] acetate
• InChI: InChI=1S/C25H21N3O4/c1-17(29)32-22-14-12-18(16-23(22)31-2)13-15-24-26-25(20-10-6-7-11-21(20)30)28(27-24)19-8-4-3-5-9-19/h3-16,30H,1-2H3/b15-13+
• InChI Key: INUGVCRVGDCGHW-FYWRMAATSA-N
• Canonical SMILES: CC(=O)OC1=C(C=C(C=C1)C=CC2=NN(C(=N2)C3=CC=CC=C3O)C4=CC=CC=C4)OC
• Isomeric SMILES: CC(=O)OC1=C(C=C(C=C1)/C=C/C2=NN(C(=N2)C3=CC=CC=C3O)C4=CC=CC=C4)OC
• Molecular Formula: C25H21N3O4
• Molecular Weight: 427.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and structural motifs common in organic chemistry, including a phenyl ring, a 1,2,4-triazole ring, and an acetate group. These groups are common in many biologically active compounds and materials.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. For example, the acetate group might undergo hydrolysis, and the phenyl ring might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be influenced by factors like its molecular structure and the types of intermolecular forces between its molecules.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with a specific biological target, like an enzyme or receptor. If it’s a material, its properties might be due to its molecular structure and the interactions between its molecules.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. These would need to be assessed through laboratory testing and risk assessment.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, studying its properties, and assessing its safety and environmental impact.